10-(3',5'-Dichlorophenyl)-3-methylflavin
Overview
Description
10-(3',5'-Dichlorophenyl)-3-methylflavin, also known as this compound, is a useful research compound. Its molecular formula is C19H14Cl2N4O2 and its molecular weight is 401.2 g/mol. The purity is usually 95%.
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Properties
CAS No. |
119237-62-6 |
|---|---|
Molecular Formula |
C19H14Cl2N4O2 |
Molecular Weight |
401.2 g/mol |
IUPAC Name |
10-(3,5-dichlorophenyl)-3,7,8-trimethylbenzo[g]pteridine-2,4-dione |
InChI |
InChI=1S/C19H14Cl2N4O2/c1-9-4-14-15(5-10(9)2)25(13-7-11(20)6-12(21)8-13)17-16(22-14)18(26)24(3)19(27)23-17/h4-8H,1-3H3 |
InChI Key |
ZXMZTAJAQJDWRO-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1C)N(C3=NC(=O)N(C(=O)C3=N2)C)C4=CC(=CC(=C4)Cl)Cl |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C3=NC(=O)N(C(=O)C3=N2)C)C4=CC(=CC(=C4)Cl)Cl |
Key on ui other cas no. |
119237-62-6 |
Synonyms |
10-(3',5'-dichlorophenyl)-3-methylflavin 10-DCPMF |
Origin of Product |
United States |
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